1-(fluorosulfonyl)-1H-pyrazole-3-carboxylic acid
Description
Fluorosulfonyl compounds are a type of organic compound that typically act as very good leaving groups . In organic chemistry, fluorosulfonyl is different than fluorosulfate. In fluorosulfonylates, sulfur atom is directly bonded to a non-oxygen atom such as carbon .
Synthesis Analysis
Direct fluorosulfonylation with fluorosulfonyl radicals has emerged as a concise and efficient approach for producing sulfonyl fluorides . This process involves the generation of fluorosulfonyl radicals from different precursors .Molecular Structure Analysis
The molecular structure of fluorosulfonyl compounds is characterized by a sulfur atom directly bonded to a non-oxygen atom such as carbon .Chemical Reactions Analysis
Sulfonyl fluorides have found widespread applications in organic synthesis, chemical biology, drug discovery, and materials science . Direct fluorosulfonylation with fluorosulfonyl radicals is a method used for producing sulfonyl fluorides .Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(fluorosulfonyl)-1H-pyrazole-3-carboxylic acid involves the reaction of 1H-pyrazole-3-carboxylic acid with fluorosulfonic acid.", "Starting Materials": [ "1H-pyrazole-3-carboxylic acid", "Fluorosulfonic acid" ], "Reaction": [ "To a solution of 1H-pyrazole-3-carboxylic acid in dichloromethane, add dropwise fluorosulfonic acid at 0°C.", "Stir the reaction mixture at room temperature for 2 hours.", "Quench the reaction by adding ice-cold water and extract the product with dichloromethane.", "Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate the solution under reduced pressure.", "Purify the crude product by column chromatography to obtain 1-(fluorosulfonyl)-1H-pyrazole-3-carboxylic acid as a white solid." ] } | |
CAS RN |
2639451-18-4 |
Molecular Formula |
C4H3FN2O4S |
Molecular Weight |
194.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
